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2-Chloro-6-(2,5-
Compound Name:

dichlorophenyl)phenol
CAS No.: 67651-38-1
Cat. No.: B13349135
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An In-depth Technical Guide to the Chemical Properties and Inferred Characteristics of 2-
Chloro-6-(2,5-dichlorophenyl)phenol

Introduction

2-Chloro-6-(2,5-dichlorophenyl)phenol is a polychlorinated phenolic compound. Its structure,
featuring a chlorinated phenol ring linked to a dichlorophenyl ring, places it in a class of
molecules with significant industrial and biological relevance. Compounds of this nature are
often investigated for their potential as pesticides, herbicides, and antimicrobial agents.[1][2]
The arrangement of chlorine atoms and the phenolic hydroxyl group dictates its chemical
reactivity, spectroscopic signature, and biological activity. This guide provides a comprehensive
overview of its core chemical properties, synthesizing data from structurally related compounds
to offer insights for researchers, scientists, and drug development professionals. Due to the
specific nature of this molecule, some data presented herein is inferred from well-studied
analogues such as dichlorophenols and other polychlorinated biphenyls.

Chemical Structure and Nomenclature
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The formal IUPAC name, 2-Chloro-6-(2,5-dichlorophenyl)phenol, precisely defines its
molecular architecture. The structure consists of a phenol core, with a chlorine atom at the C2
position and a 2,5-dichlorophenyl substituent at the C6 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13349135/docs#2-chloro-6-2-5-dichlorophenyl-
phenol-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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